Cas no 1132682-96-2 (7-acetyl-1H-Indole-3-acetonitrile)

7-acetyl-1H-Indole-3-acetonitrile structure
1132682-96-2 structure
Product name:7-acetyl-1H-Indole-3-acetonitrile
CAS No:1132682-96-2
MF:C12H10N2O
MW:198.2206
CID:1099444
PubChem ID:58533606

7-acetyl-1H-Indole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

    • 7-acetyl-1H-Indole-3-acetonitrile
    • SCHEMBL8043640
    • 1h-indole-3-acetonitrile,7-acetyl-
    • 1132682-96-2
    • Inchi: InChI=1S/C12H10N2O/c1-8(15)10-3-2-4-11-9(5-6-13)7-14-12(10)11/h2-4,7,14H,5H2,1H3
    • InChI Key: HVULNEIEJOJGJX-UHFFFAOYSA-N
    • SMILES: CC(=O)C1=CC=CC2=C1NC=C2CC#N

Computed Properties

  • Exact Mass: 198.079312947g/mol
  • Monoisotopic Mass: 198.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 56.6Ų

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